Cas no 5905-42-0 (Betulaprenol 8)

• Product Name: Betulaprenol 8
• CAS No: 5905-42-0
• MF: C₄₀H₆₆O
• MW: 562.951452732086
• CID: 2008604
• PubChem ID: 707
• Update Time: 2025-04-21

Betulaprenol 8 Chemical and Physical Properties

Names and Identifiers

• Betulaprenol 8
• 3,7,11,15,19,23,27,31-Octamethyl-2,6,10,14,18,22,26,30-dotriacontaocten-1-ol
• DTXSID20274281
• 3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-ol
• 5905-42-0
• DTXCID50225761

• Inchi： 1S/C40H66O/c1-33(2)17-10-18-34(3)19-11-20-35(4)21-12-22-36(5)23-13-24-37(6)25-14-26-38(7)27-15-28-39(8)29-16-30-40(9)31-32-41/h17,19,21,23,25,27,29,31,41H,10-16,18,20,22,24,26,28,30,32H2,1-9H3
• InChI Key： BZORESSIXXHLNB-UHFFFAOYSA-N
• SMILES： OCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 562.511366725g/mol
• Monoisotopic Mass: 562.511366725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 22
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 7
• XLogP3: 14
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenols